2-[(2Z)-2-(3,5-diimino-1-methylpyrazolidin-4-ylidene)hydrazinyl]benzoic acid

• IUPAC Name: 2-[(3,5-diamino-1-methylpyrazol-4-yl)diazenyl]benzoic acid
• InChI: InChI=1S/C11H12N6O2/c1-17-10(13)8(9(12)16-17)15-14-7-5-3-2-4-6(7)11(18)19/h2-5H,13H2,1H3,(H2,12,16)(H,18,19)
• InChI Key: NREFTWVWMFQBDI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)N)N=NC2=CC=CC=C2C(=O)O)N
• Molecular Formula: C11H12N6O2
• Molecular Weight: 260.25 g/mol

Description

2-[(2Z)-2-(3,5-diimino-1-methylpyrazolidin-4-ylidene)hydrazinyl]benzoic acid, also known as DMPA, is a chemical compound with potential applications in scientific research. It is a derivative of pyrazolidin-4-one, a heterocyclic compound that has been studied for its biological activities. DMPA has been synthesized and studied for its potential as a therapeutic agent, as well as for its use as a research tool in the study of biological processes.

Scientific Research Applications

Synthetic Approaches and Biological Interest

Benzazoles and derivatives, including compounds with guanidine moieties, are of great interest in medicinal chemistry for their varied biological activities. Research efforts have been dedicated to developing synthetic procedures for accessing these compounds due to their potential therapeutic applications. The guanidine group, known as a super base when bonded to a benzazole ring, could significantly modify the biological activity of heterocycles. Studies have explored synthetic approaches to guanidinobenzazoles with a variety of modifications, aiming to develop new pharmacophores with cytotoxic properties, and the inhibition of cell proliferation via angiogenesis and apoptosis (Rosales-Hernández et al., 2022).

Degradation Processes and Stability

The degradation processes and stability of related compounds, such as nitisinone (NTBC), have been studied to understand better their environmental impact and medical application potential. Research employing liquid chromatography coupled with mass spectrometry (LC-MS/MS) aimed to determine the stability of NTBC under various conditions, identifying stable degradation products that contribute to understanding the risks and benefits of medical applications (Barchańska et al., 2019).

DNA Interaction and Anticancer Potential

The interaction of synthetic dyes and compounds with DNA, particularly minor groove binders like Hoechst 33258 and its analogues, demonstrates the significance of these molecules in understanding DNA recognition and binding. These compounds have been utilized in cell biology for staining and analyzing chromosomes and nuclear DNA content. Furthermore, they serve as starting points for rational drug design, especially in developing radioprotectors and topoisomerase inhibitors (Issar & Kakkar, 2013).

Gut Function Regulation

Studies on benzoic acid, a compound structurally related to the chemical , have shown its ability to regulate gut functions. It is utilized as an antibacterial and antifungal preservative in food and feeds. Research indicates that appropriate levels of benzoic acid can promote gut functions by regulating enzyme activity, redox status, immunity, and microbiota (Mao et al., 2019).

Pharmacokinetics and Drug Development

The pharmacokinetic analysis of related compounds, such as benzoic acid, provides insights into dietary exposures and interspecies differences. Such analysis aids in understanding the metabolic and dosimetric variations across species, essential for evaluating dietary safety and therapeutic potential (Hoffman & Hanneman, 2017).

Future Directions

: ChemicalBook: 2-[(2Z)-2-(3,5-DIIMINO-1-METHYLPYRAZOLIDIN-4-YLIDENE)HYDRAZINO]BENZOIC ACID : Benchchem: CAS No. 896061-46-4 : ChemicalBook: 2-[(2Z)-2-(3,5-DIIMINO-1-PHENYLPYRAZOLIDIN-4-YLIDENE)HYDRAZINO]BENZOIC ACID